5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione
5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione
BM152054 can promote glucose utilization in peripheral tissues by enhancing insulin action.
Brand Name:
Vulcanchem
CAS No.:
213411-84-8
VCID:
VC0006947
InChI:
InChI=1S/C22H18N2O4S3/c1-12-15(23-21(28-12)17-3-2-9-29-17)6-8-27-16-5-4-13(19-14(16)7-10-30-19)11-18-20(25)24-22(26)31-18/h2-5,7,9-10,18H,6,8,11H2,1H3,(H,24,25,26)
SMILES:
CC1=C(N=C(O1)C2=CC=CS2)CCOC3=C4C=CSC4=C(C=C3)CC5C(=O)NC(=O)S5
Molecular Formula:
C₂₂H₁₈N₂O₄S₃
Molecular Weight:
470.6 g/mol
5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione
CAS No.: 213411-84-8
Inhibitors
VCID: VC0006947
Molecular Formula: C₂₂H₁₈N₂O₄S₃
Molecular Weight: 470.6 g/mol
![5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione - 213411-84-8](/images/no_structure.jpg)
| CAS No. | 213411-84-8 |
|---|---|
| Product Name | 5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione |
| Molecular Formula | C₂₂H₁₈N₂O₄S₃ |
| Molecular Weight | 470.6 g/mol |
| IUPAC Name | 5-[[4-[2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione |
| Standard InChI | InChI=1S/C22H18N2O4S3/c1-12-15(23-21(28-12)17-3-2-9-29-17)6-8-27-16-5-4-13(19-14(16)7-10-30-19)11-18-20(25)24-22(26)31-18/h2-5,7,9-10,18H,6,8,11H2,1H3,(H,24,25,26) |
| Standard InChIKey | MZRQLASUMBMPRS-UHFFFAOYSA-N |
| SMILES | CC1=C(N=C(O1)C2=CC=CS2)CCOC3=C4C=CSC4=C(C=C3)CC5C(=O)NC(=O)S5 |
| Canonical SMILES | CC1=C(N=C(O1)C2=CC=CS2)CCOC3=C4C=CSC4=C(C=C3)CC5C(=O)NC(=O)S5 |
| Description | BM152054 can promote glucose utilization in peripheral tissues by enhancing insulin action. |
| Synonyms | BM 15.2054 BM-15.2054 BM15.2054 |
| Reference | [1]. Yoel Kloog, et al. Ras inhibitors for treating diseases or pathological conditions characterized insulin resistance. WO 2012104846 A1 |
| PubChem Compound | 9912581 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume